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Compound of Interest

Compound Name: GSK205

Cat. No.: B2660447

Audience: This document is intended for researchers, scientists, and drug development
professionals working in cell culture environments.

Introduction: GSK205 is a potent and selective antagonist of the Transient Receptor Potential
Vanilloid 4 (TRPV4) channel, a non-selective cation channel involved in a variety of
physiological processes.[1][2] By inhibiting TRPV4, GSK205 blocks the influx of calcium (Ca2*)
and modulates downstream signaling pathways.[1][2] This makes it a valuable tool for studying
cellular responses to osmotic and mechanical stimuli, as well as for investigating its therapeutic
potential in conditions like inflammation and pain.[3][4][5] Proper preparation and storage of
GSK205 stock solutions are critical for ensuring experimental reproducibility and accuracy.

Quantitative Data Summary

The following table summarizes the key properties of GSK205 for laboratory use.
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Property Value Source(s)
Molecular Weight 481.45 g/mol [1112]
Chemical Formula C24H25BrN4S [1][2]
CAS Number 1263068-83-2 [1][2]
Light yellow to orange solid
Appearance [2][6]
powder
4.19 uM (for inhibiting TRPV4-
ICso ) ) [2][5]
mediated Ca2* influx)
N Highly soluble in DMSO (=100
Solubility [1][2]
mg/mL)
Storage (Powder) -20°C for up to 3 years [1]

-80°C for up to 2 years; -20°C

Storage (Solvent) for up to 1 year

[2]

Experimental Protocols

Materials Required
o GSK205 powder

e Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), cell culture grade

 Sterile microcentrifuge tubes or cryovials
o Calibrated analytical balance

o Sterile, precision pipettes and tips

» \ortex mixer

e Sonicator (recommended)

o Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves
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Safety Precautions

o Handle GSK205 powder in a well-ventilated area or a chemical fume hood.
o Wear appropriate PPE at all times to avoid skin contact, inhalation, or ingestion.

e Consult the Safety Data Sheet (SDS) for GSK205 before handling.

Protocol for Preparing a 50 mM High-Concentration
Stock Solution

This protocol provides instructions for preparing a 50 mM stock solution of GSK205 in DMSO.
Calculation:
¢ Molecular Weight (MW): 481.45 g/mol
e To prepare a 50 mM (0.050 mol/L) solution, you need:
o Mass (mg) = Desired Volume (mL) x Desired Concentration (mM) x MW (g/mol) / 1000
o For 1 mL of 50 mM stock: 1 mL x 50 mM x 481.45 /1000 = 24.07 mg
Step-by-Step Procedure:

e Weighing: Accurately weigh 24.07 mg of GSK205 powder and transfer it to a sterile
microcentrifuge tube.

e Solubilization: Add 1 mL of high-quality DMSO to the tube containing the GSK205 powder.

 Dissolving: Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is
fully dissolved.

e Sonication (Recommended): If the compound does not dissolve completely, sonicate the
solution for 5-10 minutes.[1][2] This can aid in the dissolution of small particulates.

 Sterilization (Optional): If required for your specific application, the concentrated stock
solution can be sterilized by filtering through a 0.22 um DMSO-compatible syringe filter.
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Protocol for Preparing a Working Solution in Cell
Culture Medium

This protocol describes the dilution of the high-concentration stock for use in cell culture
experiments (e.g., a final concentration of 10 pM).

o Calculate Dilution: Perform a serial dilution. First, dilute the 50 mM stock solution in sterile
culture medium to create an intermediate stock. For example, to make a 10 mM intermediate
stock, add 2 pL of the 50 mM stock to 8 pL of medium.

» Final Dilution: Add the intermediate stock to your final volume of cell culture medium to
achieve the desired concentration. For example, to prepare 10 mL of medium with a final
GSK205 concentration of 10 uM:

o Add 10 pL of the 10 mM intermediate stock to 10 mL of culture medium.

» Mix and Apply: Gently mix the medium by swirling or pipetting up and down before adding it
to your cells.

e DMSO Control: It is crucial to maintain a final DMSO concentration below 0.5% (and ideally
below 0.1%) in the culture medium to avoid solvent-induced cytotoxicity. Prepare a vehicle
control by adding the same final concentration of DMSO to a separate set of cells.

Storage and Handling of Solutions

o Powder: Store the GSK205 powder at -20°C, protected from light and moisture.[1]

o Stock Solution: Aliquot the high-concentration stock solution into single-use volumes in
sterile cryovials to avoid repeated freeze-thaw cycles.[2] Store these aliquots at -80°C for
long-term stability (up to 2 years).[2]

Visualizations
Experimental Workflow: GSK205 Stock Solution
Preparation
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Caption: Workflow for preparing and storing GSK205 stock solutions.

Signaling Pathway: GSK205 Inhibition of TRPV4
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Caption: GSK205 acts as an antagonist to block the TRPV4 channel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note & Protocol: Preparation of GSK205
Stock Solutions for Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b266044 7#preparing-gsk205-stock-solutions-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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